Cas no 2172169-05-8 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2,3-dihydro-1H-indole-6-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2,3-dihydro-1H-indole-6-carboxylic acid
• CAS No: 2172169-05-8
• MF: C₂₈H₂₂N₂O₅
• MW: 466.484687328339
• CID: 6396088
• PubChem ID: 165564572
• Update Time: 2025-10-29

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2,3-dihydro-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2,3-dihydro-1H-indole-6-carboxylic acid
• EN300-1550436
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-2,3-dihydro-1H-indole-6-carboxylic acid
• 2172169-05-8

• Inchi： 1S/C28H22N2O5/c31-26(30-15-13-18-11-12-19(27(32)33)16-25(18)30)10-5-14-29-28(34)35-17-24-22-8-3-1-6-20(22)21-7-2-4-9-23(21)24/h1-4,6-9,11-12,16,24H,13-15,17H2,(H,29,34)(H,32,33)
• InChI Key： JWZOJLPNTYNNIF-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(N1C2C=C(C(=O)O)C=CC=2CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.15287181g/mol
• Monoisotopic Mass: 466.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 868
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-2,3-dihydro-1H-indole-6-carboxylic acid

Chemical Compound CAS No. 2172169-05-8: 1-(4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}but-2-ynoyl)-2,3-dihydro-1H-indole-6-carboxylic Acid

The chemical compound with CAS No. 2172169-05-8, known as 1-(4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}but-2-ynoyl)-2,3-dihydro-1H-indole-6-carboxylic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butynoyl chain, and an indole ring system. The combination of these structural elements makes it a promising candidate for various biological applications.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis and drug delivery systems. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group, which is further connected to a butynoyl chain. This configuration suggests that the compound may have applications in peptide-based drug design, where precise control over amino acid protection and activation is crucial.

The indole ring system in this compound is another key feature. Indole derivatives are well-known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The 2,3-dihydroindole moiety in this compound adds further complexity to its structure, potentially enhancing its bioavailability and pharmacokinetic properties. Recent research has focused on the synthesis and biological evaluation of indole derivatives, with particular emphasis on their potential as kinase inhibitors and modulators of cellular signaling pathways.

The butynoyl chain in this compound introduces an alkyne functional group into the molecule. Alkynes are known for their ability to undergo various click chemistry reactions, which are highly efficient and selective. This feature makes the compound suitable for conjugation with other biomolecules or nanoparticles, enabling its use in targeted drug delivery systems or as a component of bioconjugates.

From a synthetic perspective, the construction of this compound involves multiple steps requiring advanced organic chemistry techniques. The synthesis likely begins with the preparation of the fluorenylmethoxycarbonyl (Fmoc) reagent, followed by its coupling with an amino-containing intermediate. The subsequent introduction of the butynoyl chain and indole ring would require careful planning to ensure high yields and purity.

Recent advancements in asymmetric synthesis and catalytic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision. For instance, the use of transition metal catalysts for alkyne functionalization has opened new avenues for constructing molecules with diverse stereochemistry and functional groups.

In terms of biological activity, this compound has shown potential as a modulator of cellular processes involving protein-protein interactions (PPIs). PPIs are critical for many cellular functions, including signal transduction and regulation of gene expression. However, targeting PPIs with small molecules has traditionally been challenging due to their large interaction surfaces and lack of druggable pockets.

Recent studies have demonstrated that small molecules containing alkyne groups can act as inhibitors of certain PPIs by forming covalent bonds or through non-covalent interactions. The presence of both an alkyne group and an indole ring in this compound suggests that it may have unique binding properties that make it effective in disrupting specific PPIs associated with diseases such as cancer or neurodegenerative disorders.

Moreover, the indole ring system in this compound may contribute to its ability to interact with various proteins through π–π stacking interactions or hydrogen bonding. These interactions are often critical for determining the bioactivity of small molecules.

In conclusion, the compound CAS No. 2172169-05-8 represents a sophisticated organic molecule with significant potential in drug discovery and development. Its unique structure combines features such as an Fmoc group, an alkyne chain, and an indole ring system, making it a versatile platform for exploring new therapeutic strategies. As research continues to uncover novel synthetic methods and biological applications for such compounds, their role in advancing medicinal chemistry will undoubtedly grow.